Fingolimod phosphate
Fingolimod phosphate
FTY720 is a derivative of ISP-1 (myriocin), a fungal metabolite of the Chinese herb Iscaria sinclarii as well as a structural analog of sphingosine. It is a novel immune modulator that prolongs allograft transplant survival in numerous models by inhibiting lymphocyte emigration from lymphoid organs. In vivo, FTY720 is phosphorylated by sphingosine kinase to the physiologically active phosphoric acid ester. FTY720 phosphate acts as a potent agonist at four of the sphingosine-1-phosphate (S1P) receptors (S1P1, S1P3, S1P4, and S1P5), with IC50 values of 0.2-6 nM.
Fingolimod phosphate is a primary amino compound that is fingolimod in which one on the hydroxy groups has been converted into its dihydrogen phosphate derivative. It is the active metabolite of fingolimod. It has a role as an antineoplastic agent, an immunosuppressive agent and a sphingosine-1-phosphate receptor agonist. It is a monoalkyl phosphate, a primary amino compound and a primary alcohol. It derives from a fingolimod.
Fingolimod phosphate is a primary amino compound that is fingolimod in which one on the hydroxy groups has been converted into its dihydrogen phosphate derivative. It is the active metabolite of fingolimod. It has a role as an antineoplastic agent, an immunosuppressive agent and a sphingosine-1-phosphate receptor agonist. It is a monoalkyl phosphate, a primary amino compound and a primary alcohol. It derives from a fingolimod.
Brand Name:
Vulcanchem
CAS No.:
402615-91-2
VCID:
VC20803005
InChI:
InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24)
SMILES:
CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N
Molecular Formula:
C19H34NO5P
Molecular Weight:
387.5 g/mol
Fingolimod phosphate
CAS No.: 402615-91-2
Cat. No.: VC20803005
Molecular Formula: C19H34NO5P
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | FTY720 is a derivative of ISP-1 (myriocin), a fungal metabolite of the Chinese herb Iscaria sinclarii as well as a structural analog of sphingosine. It is a novel immune modulator that prolongs allograft transplant survival in numerous models by inhibiting lymphocyte emigration from lymphoid organs. In vivo, FTY720 is phosphorylated by sphingosine kinase to the physiologically active phosphoric acid ester. FTY720 phosphate acts as a potent agonist at four of the sphingosine-1-phosphate (S1P) receptors (S1P1, S1P3, S1P4, and S1P5), with IC50 values of 0.2-6 nM. Fingolimod phosphate is a primary amino compound that is fingolimod in which one on the hydroxy groups has been converted into its dihydrogen phosphate derivative. It is the active metabolite of fingolimod. It has a role as an antineoplastic agent, an immunosuppressive agent and a sphingosine-1-phosphate receptor agonist. It is a monoalkyl phosphate, a primary amino compound and a primary alcohol. It derives from a fingolimod. |
|---|---|
| CAS No. | 402615-91-2 |
| Molecular Formula | C19H34NO5P |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | [2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24) |
| Standard InChI Key | LRFKWQGGENFBFO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N |
| Appearance | Assay:≥98%A crystalline solid |
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